2-(2-Methoxyanilino)-2-(2-phenylmethoxyphenyl)acetonitrile

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-(2-methoxyanilino)-2-(2-phenylmethoxyphenyl)acetonitrile
• InChI: InChI=1S/C22H20N2O2/c1-25-22-14-8-6-12-19(22)24-20(15-23)18-11-5-7-13-21(18)26-16-17-9-3-2-4-10-17/h2-14,20,24H,16H2,1H3
• InChI Key: KYFXPHPBTUJULU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(C#N)C2=CC=CC=C2OCC3=CC=CC=C3

Description

Compound D24 is a synthetic organic compound known for being the most potent inhibitor of sphingomyelin synthase 2 (SMS2; SGMS2) reported to date . The compound’s IUPAC name is 2-[(2-methoxyphenyl)amino]-2-[2-(phenylmethoxy)phenyl]acetonitrile . It has a molecular formula of C22H20N2O2 and is used primarily in pharmacological research .

Scientific Research Applications

Compound D24 has several scientific research applications, including:

Chemistry: It is used as a model compound in the study of sphingomyelin synthase inhibitors.

Biology: The compound is used to study the role of sphingomyelin synthase 2 in cellular processes.

Medicine: It has potential therapeutic applications in the treatment of diseases related to sphingomyelin metabolism, such as Niemann-Pick disease.

Industry: The compound is used in the development of new pharmaceuticals and as a reference compound in quality control.

Preparation Methods

The synthesis of compound D24 involves several steps, starting with the preparation of the intermediate compounds. The synthetic route typically includes the following steps:

Formation of the intermediate: The initial step involves the reaction of 2-methoxyaniline with benzyl bromide to form 2-(benzyloxy)aniline.

Coupling reaction: The intermediate is then coupled with 2-(benzyloxy)benzaldehyde in the presence of a base to form the desired product, 2-[(2-methoxyphenyl)amino]-2-[2-(phenylmethoxy)phenyl]acetonitrile.

The reaction conditions for these steps include the use of solvents such as ethanol or methanol, and the reactions are typically carried out at room temperature or slightly elevated temperatures .

Chemical Reactions Analysis

Compound D24 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the methoxy group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and the reactions are typically carried out under reflux conditions . The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism of action of compound D24 involves the inhibition of sphingomyelin synthase 2 (SMS2). This enzyme is responsible for the synthesis of sphingomyelin from ceramide and phosphatidylcholine. By inhibiting SMS2, compound D24 reduces the production of sphingomyelin, which can affect various cellular processes, including cell signaling and membrane structure . The molecular targets and pathways involved include the sphingomyelin biosynthesis pathway and related signaling pathways .

Comparison with Similar Compounds

Compound D24 is unique in its potency as an inhibitor of sphingomyelin synthase 2. Similar compounds include other sphingomyelin synthase inhibitors, such as:

Compound A: Another potent inhibitor of SMS2, but with a different chemical structure.

Compound B: A less potent inhibitor of SMS2, used as a reference compound in comparative studies.

Compound C: An inhibitor of sphingomyelin synthase 1 (SMS1), which has a different target specificity compared to compound D24.

The uniqueness of compound D24 lies in its high potency and selectivity for sphingomyelin synthase 2, making it a valuable tool in pharmacological research .